Cas no 2137547-12-5 (tert-butyl 3-amino-5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate)

• Product Name: tert-butyl 3-amino-5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate
• CAS No: 2137547-12-5
• MF: C₁₅H₂₄N₄O₂
• MW: 292.376663208008
• CID: 5898784
• PubChem ID: 165458980
• Update Time: 2025-11-01

tert-butyl 3-amino-5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-743316
• tert-butyl 3-amino-5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate
• 2137547-12-5

• Inchi： 1S/C15H24N4O2/c1-10-13(9-18(5)17-10)11-6-12(16)8-19(7-11)14(20)21-15(2,3)4/h6,9,12H,7-8,16H2,1-5H3
• InChI Key： KGFJYKUPPPDNKN-UHFFFAOYSA-N
• SMILES： O(C(N1CC(C2=CN(C)N=C2C)=CC(C1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 292.18992602g/mol
• Monoisotopic Mass: 292.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 73.4Ų

Additional information on tert-butyl 3-amino-5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate

Introduction to Tert-butyl 3-amino-5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS No. 2137547-12-5)

Tert-butyl 3-amino-5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2137547-12-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The presence of multiple heterocyclic rings and functional groups in its molecular structure suggests potential applications in drug discovery and development.

The molecular framework of Tert-butyl 3-amino-5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate incorporates a tert-butyl group, which is known for its steric hindrance properties, and an amino group, which can participate in hydrogen bonding interactions. These features are crucial for modulating the compound's solubility, bioavailability, and binding affinity to biological targets. Additionally, the inclusion of a 1,3-dimethyl-1H-pyrazol-4-yl moiety introduces further complexity and diversity to its pharmacophoric profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with various biological targets more efficiently. Studies have shown that the tetrahydropyridine core of this molecule can interact with enzymes and receptors in a manner that suggests potential therapeutic applications. For instance, preliminary computational studies have indicated that it may exhibit inhibitory effects on certain kinases and other enzyme targets relevant to inflammatory and neurological disorders.

The synthesis of Tert-butyl 3-amino-5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such intricate molecules. Techniques such as multi-step organic synthesis combined with advanced purification methods have enabled chemists to produce high-purity samples of this compound for further investigation.

In the realm of drug discovery, the exploration of novel heterocyclic compounds like Tert-butyl 3-amino-5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine-1-carboxylate is crucial for identifying new therapeutic agents. The pyrazole ring system is particularly noteworthy as it is found in numerous bioactive molecules with diverse pharmacological properties. The dimethyl substitution on the pyrazole ring enhances its metabolic stability and binding affinity, making it an attractive scaffold for drug development.

Current research efforts are focused on evaluating the pharmacological potential of Tert-butyl 3-amino-5-(1,3-dimethyl-1H-pyrazol-4-y)-l ,2 ,3 ,6 -tetrahydropyridine-l-carboxylate (CAS No. 2137547-l2-S) in various disease models. Preclinical studies are underway to assess its efficacy and safety profiles in vitro and in vivo. The tert-butyl carboxylate group at the end of the molecule may contribute to its stability and bioavailability upon administration.

The structural versatility of this compound allows for modifications that can fine-tune its biological activity. Researchers are exploring derivatives with altered functional groups or substituted heterocycles to optimize their pharmacokinetic properties. Such modifications are essential for developing molecules that not only demonstrate potent activity but also exhibit favorable pharmacological profiles for clinical translation.

From a chemical biology perspective,Tert-butyl 3-amino-S-(l ,3 -dimethyl-l H -pyrazol -4 -y l)-l ,2 ,3 ,6 -tetrahydropyridine-l-carboxylate (CAS No. 2137547-l2-S) provides insights into how structural features influence biological function. The interplay between steric hindrance provided by the tert-butyl group and electronic effects arising from the amino and pyrazole moieties contribute to its unique pharmacological properties. Understanding these relationships is key to designing next-generation therapeutics with improved efficacy and reduced side effects.

The future prospects for this compound are promising as ongoing research continues to uncover new potential applications. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into tangible therapeutic benefits. As computational tools become more sophisticated,Tert-butyl 3-amino-S-(l ,3 -dimethyl-l H -pyrazol -4 -y l)-l ,2 ,3 ,6 -tetrahydropyridine-l-carboxylate (CAS No. 2137547-l2-S) will likely play a pivotal role in drug discovery initiatives aimed at addressing unmet medical needs.